![molecular formula C12H12O3S2 B6313312 Ethyl 1-benzoyl-1-(1,3-dithiolan-2-yl)acetate, 75% in Dichloromethane CAS No. 1858242-63-3](/img/structure/B6313312.png)
Ethyl 1-benzoyl-1-(1,3-dithiolan-2-yl)acetate, 75% in Dichloromethane
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Overview
Description
Ethyl 1-benzoyl-1-(1,3-dithiolan-2-yl)acetate (EBDA) is an organic compound consisting of a benzene ring with an acetyl group and a 1,3-dithiolan-2-yl group attached. It is a colorless liquid with a strong odor and is soluble in organic solvents such as dichloromethane. EBDA is used in a variety of applications, including as a reagent in organic synthesis, as a catalyst in the production of polymers, and as a pharmaceutical intermediate.
Scientific Research Applications
Ethyl 1-benzoyl-1-(1,3-dithiolan-2-yl)acetate, 75% in Dichloromethane has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in the production of polymers, and as a pharmaceutical intermediate. It has also been used in the synthesis of pharmaceuticals, including the development of new antibiotics and antifungal agents. This compound has also been used as a catalyst for the synthesis of polymers and as a reagent for the synthesis of organic compounds.
Mechanism of Action
The mechanism of action of Ethyl 1-benzoyl-1-(1,3-dithiolan-2-yl)acetate, 75% in Dichloromethane is not fully understood. It is believed that the acetyl group of this compound reacts with the 1,3-dithiolan-2-yl group, forming a thiolate anion. This anion then reacts with other molecules, such as those found in organic solvents, to form a variety of products.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to be toxic in laboratory animals, causing liver and kidney damage. It has also been shown to be an irritant to the eyes, skin, and respiratory tract.
Advantages and Limitations for Lab Experiments
One of the advantages of using Ethyl 1-benzoyl-1-(1,3-dithiolan-2-yl)acetate, 75% in Dichloromethane in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and can be stored for long periods of time. However, there are some limitations to using this compound in laboratory experiments. It is toxic and can cause irritation to the eyes, skin, and respiratory tract. It is also highly flammable and should be handled with caution.
Future Directions
There are a number of potential future directions for the use of Ethyl 1-benzoyl-1-(1,3-dithiolan-2-yl)acetate, 75% in Dichloromethane. One potential application is in the development of new antibiotics and antifungal agents. This compound could also be used as a catalyst for the synthesis of polymers and as a reagent for the synthesis of organic compounds. Additionally, further research could be done to better understand the biochemical and physiological effects of this compound. Finally, further research could be done to develop new methods for synthesizing this compound in a more efficient and cost-effective manner.
Synthesis Methods
Ethyl 1-benzoyl-1-(1,3-dithiolan-2-yl)acetate, 75% in Dichloromethane is synthesized by the reaction of ethyl 1-benzoyl-1-thioacetate with an alkali metal salt of 1,3-dithiolan-2-ylacetic acid. The reaction is typically performed in a solvent such as dichloromethane or acetonitrile at a temperature of around 100°C. The resulting product is a 75% solution of this compound in dichloromethane.
properties
IUPAC Name |
methyl 2-benzoyl-1,3-dithiolane-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3S2/c1-15-11(14)12(16-7-8-17-12)10(13)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDXXKILRIBLBAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(SCCS1)C(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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